2-{[3-(2-hydroxyethyl)-4-(3-methoxybenzyl)-1-piperazinyl]methyl}phenol

• IUPAC Name: 2-[[3-(2-hydroxyethyl)-4-[(3-methoxyphenyl)methyl]piperazin-1-yl]methyl]phenol
• InChI: InChI=1S/C21H28N2O3/c1-26-20-7-4-5-17(13-20)14-23-11-10-22(16-19(23)9-12-24)15-18-6-2-3-8-21(18)25/h2-8,13,19,24-25H,9-12,14-16H2,1H3
• InChI Key: WDASYFOFKPXAHM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CN2CCN(CC2CCO)CC3=CC=CC=C3O
• Molecular Formula: C21H28N2O3
• Molecular Weight: 356.5 g/mol

Description

2-{[3-(2-hydroxyethyl)-4-(3-methoxybenzyl)-1-piperazinyl]methyl}phenol is a chemical compound that has been found to have potential applications in scientific research. This compound is also known as "HEMP" and has been synthesized through various methods.

Mechanism of Action

The mechanism of action of HEMP involves its ability to bind to dopamine receptors and modulate dopamine release. It has been found to bind to both D1 and D2 dopamine receptors, which are involved in the regulation of movement, motivation, and reward.
Biochemical and Physiological Effects:
HEMP has been found to have several biochemical and physiological effects. It has been shown to increase dopamine release in the striatum, which is involved in the regulation of movement. It has also been found to increase the release of norepinephrine and serotonin, which are involved in the regulation of mood and arousal.

Advantages and Limitations for Lab Experiments

One advantage of HEMP is its potential as a tool for studying dopamine-related disorders. It can be used to study the effects of dopamine modulation on behavior and physiology. However, one limitation is that HEMP has not been extensively studied in vivo, and its effects on the brain and behavior are not well understood.

Future Directions

There are several future directions for research on HEMP. One direction is to study its potential as a treatment for Parkinson's disease and other dopamine-related disorders. Another direction is to study its effects on other neurotransmitter systems, such as the glutamate and GABA systems. Additionally, further research is needed to understand the mechanism of action of HEMP and its effects on behavior and physiology.

Scientific Research Applications

HEMP has been found to have potential applications in scientific research, particularly in the field of neuroscience. It has been shown to have an affinity for dopamine receptors and can modulate dopamine release. This makes it a potential candidate for the treatment of Parkinson's disease and other dopamine-related disorders.